Cas no 5301-74-6 (N-phenyl-4-(2,4,6-trimethylbenzoyl)benzamide)

5301-74-6 structure
Product name:N-phenyl-4-(2,4,6-trimethylbenzoyl)benzamide
N-phenyl-4-(2,4,6-trimethylbenzoyl)benzamide Chemical and Physical Properties
Names and Identifiers
-
- N-phenyl-4-(2,4,6-trimethylbenzoyl)benzamide
- 5301-74-6
- MFCD00738952
- SR-01000512055
- 4-(mesitylcarbonyl)-N-phenylbenzamide
- Oprea1_877065
- DTXSID40967502
- SR-01000512055-1
- AKOS001717079
-
- Inchi: InChI=1S/C23H21NO2/c1-15-13-16(2)21(17(3)14-15)22(25)18-9-11-19(12-10-18)23(26)24-20-7-5-4-6-8-20/h4-14H,1-3H3,(H,24,26)
- InChI Key: XTDUSCFHZIQGBQ-UHFFFAOYSA-N
- SMILES: CC1=CC(=C(C(=C1)C)C(=O)C2=CC=C(C=C2)C(=O)NC3=CC=CC=C3)C
Computed Properties
- Exact Mass: 343.15733
- Monoisotopic Mass: 343.157229
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 476
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 46.2
Experimental Properties
- Density: 1.163
- Boiling Point: 433.8°C at 760 mmHg
- Flash Point: 126°C
- Refractive Index: 1.63
- PSA: 46.17
N-phenyl-4-(2,4,6-trimethylbenzoyl)benzamide Related Literature
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Chan Hyung Park,SungKwon Jeon,Sang-Hee Park,Min Gyu Shin,Min Sang Park,Sun-Young Lee,Jung-Hyun Lee J. Mater. Chem. A, 2019,7, 3992-4001
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Jie Zhang,Yuming Guo,Hui Fang,Weili Jia,Han Li,Lin Yang,Kui Wang New J. Chem., 2015,39, 6951-6957
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Irina Geibel,Marc Schmidtmann,Jens Christoffers Org. Biomol. Chem., 2017,15, 7824-7829
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Zhou Zhou,Jiang Cheng,Jin-Tao Yu Org. Biomol. Chem., 2015,13, 9751-9754
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Angelos B. Canaj,Mukesh Kumar Singh,Emma Regincós Marti,Claire Wilson,Oscar Céspedes,Gopalan Rajaraman,Mark Murrie Chem. Commun., 2019,55, 5950-5953
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